Cas no 163135-99-7 (Paxanthone B)
Paxanthone B structure
Product Name:Paxanthone B
CAS No:163135-99-7
MF:C23H22O6
MW:394.418051775708
CID:170566
Update Time:2024-03-01
Paxanthone B Chemical and Physical Properties
Names and Identifiers
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- Pyrano[3,2-a]xanthen-12(3H)-one,5,9,11-trihydroxy-3,3-dimethyl-8-(3-methyl-2-buten-1-yl)-
- Paxanthone B
- Pyrano[3,2-a]xanthen-12(3H)-one,5,9,11-trihydroxy-3,3-dimethyl-8-(3-methyl-2-butenyl)- (9CI)
- CID 101920414
- Pyrano[3,2-a]xanthen-12(3H)-one, 5,9,11-trihydroxy-3,3-dimethyl-8-(3-methyl-2-buten-1-yl)-
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- Inchi: 1S/C23H22O6/c1-11(2)5-6-12-14(24)9-15(25)19-20(27)18-13-7-8-23(3,4)29-21(13)16(26)10-17(18)28-22(12)19/h5,7-10,24-26H,6H2,1-4H3
- InChI Key: MKDFLYYRVUXINI-UHFFFAOYSA-N
- SMILES: O1C2C(=CC3=C(C(C4C(=CC(=C(C/C=C(\C)/C)C=4O3)O)O)=O)C=2C=CC1(C)C)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 708
- Topological Polar Surface Area: 96.2
- XLogP3: 3.305
Experimental Properties
- Density: 1.340±0.06 g/cm3(Predicted)
- Boiling Point: 627.3±55.0 °C(Predicted)
- pka: 6.58±0.40(Predicted)
Paxanthone B Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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